Cas no 1784118-02-0 (6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one)

6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one is a fluorinated isoquinolinone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a fluorine substituent at the 6-position, which can enhance metabolic stability and binding affinity in bioactive compounds. The dihydro-isoquinolin-3-one scaffold is a versatile intermediate for synthesizing heterocyclic compounds with potential biological activity. This compound is particularly valuable in medicinal chemistry for the development of enzyme inhibitors or receptor modulators due to its rigid fused-ring system and electron-withdrawing fluorine group. It is typically supplied as a high-purity solid, suitable for further functionalization or as a building block in drug discovery programs. Proper handling under inert conditions is recommended due to its sensitivity.
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one structure
1784118-02-0 structure
Product name:6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
CAS No:1784118-02-0
MF:C9H8FNO
MW:165.164325714111
MDL:MFCD28645581
CID:5171977

6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
    • MDL: MFCD28645581
    • Inchi: 1S/C9H8FNO/c10-8-2-1-6-5-11-9(12)4-7(6)3-8/h1-3H,4-5H2,(H,11,12)
    • InChI Key: UYPBKVNGVDQCKU-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=C(F)C=C2)CC(=O)N1

6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1301436-1g
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
1784118-02-0 95%
1g
$1545 2024-07-28
eNovation Chemicals LLC
Y1126216-5g
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
1784118-02-0 97%
5g
$5610 2022-11-01
eNovation Chemicals LLC
Y1301436-5g
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
1784118-02-0 95%
5g
$5465 2024-07-28
eNovation Chemicals LLC
Y1126216-1g
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
1784118-02-0 97%
1g
$1585 2022-11-01
eNovation Chemicals LLC
Y1301436-500mg
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
1784118-02-0 95%
500mg
$940 2024-07-28
eNovation Chemicals LLC
Y1126216-1g
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
1784118-02-0 97%
1g
$395 2025-03-01
eNovation Chemicals LLC
Y1301436-1g
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
1784118-02-0 95%
1g
$1545 2025-02-27
eNovation Chemicals LLC
Y1126216-1g
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
1784118-02-0 97%
1g
$395 2024-07-28
eNovation Chemicals LLC
Y1301436-500mg
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
1784118-02-0 95%
500mg
$940 2025-02-21
eNovation Chemicals LLC
Y1301436-5g
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
1784118-02-0 95%
5g
$5465 2025-02-21

Additional information on 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one

6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one (CAS No. 1784118-02-0): A Comprehensive Overview

6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one (CAS No. 1784118-02-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The chemical structure of 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one is particularly noteworthy. It belongs to the class of isoquinolones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a fluorine atom at the 6-position of the isoquinoline ring is a key feature that contributes to its unique pharmacological profile. Fluorine substitution is often employed in drug design to enhance the metabolic stability and bioavailability of compounds, making 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one an attractive candidate for further investigation.

Recent research has highlighted the potential of 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. This finding suggests that 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one could be a valuable lead compound for the development of novel anticancer agents.

In addition to its anticancer potential, 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one has also shown promise in other therapeutic areas. A study conducted by researchers at the University of California found that this compound possesses significant anti-inflammatory properties. Specifically, it was shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. These findings indicate that 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Moreover, its low toxicity profile in preclinical studies further supports its potential as a safe and effective therapeutic agent.

In conclusion, 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one (CAS No. 1784118-02-0) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in the field of medicinal chemistry.

Recommend Articles

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd